Cas no 79211-41-9 (H3TIBTC)

H3TIBTC structure

Product Name:H3TIBTC

CAS No:79211-41-9

MF:C₉H₃I₃O₆

MW:587.829940080643

CID:575691

PubChem ID:133178

Update Time:2024-10-27

H3TIBTC Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Benzenetricarboxylicacid, 2,4,6-triiodo-
- 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid
- 279-112-9
- H3TIBTC
- CS-0170363
- MFCD34165644
- E78385
- DTXSID90229581
- YSZC023
- EINECS 279-112-9
- 79211-41-9
- AS-76443
- SCHEMBL4587818
- 2,4,6-Triiodotrimesic acid
- SY341103
- NS00038031
- 2,4,6-Triiodo-1,3,5-benzenetricarboxylic acid (ACI)
- TRIIODOBENZENE-1,3,5-TRICARBOXYLIC ACID
- YLJAKJSGUDBOHG-UHFFFAOYSA-N
- TRIIODOTRIMESIC ACID
- Inchi： 1S/C9H3I3O6/c10-4-1(7(13)14)5(11)3(9(17)18)6(12)2(4)8(15)16/h(H,13,14)(H,15,16)(H,17,18)
- InChI Key： YLJAKJSGUDBOHG-UHFFFAOYSA-N
- SMILES： O=C(C1C(I)=C(C(O)=O)C(I)=C(C(O)=O)C=1I)O

Computed Properties

Exact Mass: 587.706367
Monoisotopic Mass: 587.706367
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112
XLogP3: 2.5

Experimental Properties

Density: 3.041
Boiling Point: 569.7°C at 760 mmHg
Flash Point: 298.3°C
Refractive Index: 1.842

H3TIBTC Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1195909-100mg	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	95%	100mg	$126.0	2025-04-16
Ambeed	A1195909-250mg	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	95%	250mg	$175.0	2025-04-16
Ambeed	A1195909-1g	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	98%	1g	$190.0	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241003-100mg	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	98%	100mg	￥319.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241003-250mg	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	98%	250mg	￥381.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241003-1g	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	98%	1g	￥1747.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241003-5g	2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid	79211-41-9	98%	5g	￥9348.00	2024-07-28
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H3TIBTC Production Method

Production Method 1

19025-36-6

79211-41-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 6 h, 90 °C; 10 - 12 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Controllable Synthesis of Two-Dimensional Graphdiyne Films Catalyzed by a Copper(II) Trichloro Complex

Hu, Guilin; He, Jingyi; Li, Yongjun, ACS Catalysis, 2022, 12(11), 6712-6721

Production Method 2

79211-41-9

Reaction Conditions

Reference

3,5-Dicyano-2,4,6-triiodobenzoic acid

, Federal Republic of Germany, , ,

Production Method 3

79211-46-4

79211-41-9

Reaction Conditions

Reference

Nonionic 5-C-substituted 2,4,6-triiodoisophthalic acid derivatives

, Federal Republic of Germany, , ,

Production Method 4

19025-36-6

79211-41-9

Reaction Conditions

1.1 Reagents: Pyridine ; rt → 90 °C
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 6 h, 90 °C; 10 - 12 h, 90 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Polyiodine-Modified 1,3,5-Benzenetricarboxylic Acid Framework Zn(II)/Cd(II) Complexes as Highly Selective Fluorescence Sensors for Thiamine Hydrochloride, NACs, and Fe3+/Zn2+

Liu, Chun-Hong; Guan, Qing-Lin; Yang, Xiao-Dong; Bai, Feng-Ying ; Sun, Li-Xian; et al, Inorganic Chemistry, 2020, 59(12), 8081-8098

Production Method 5

19025-36-6

79211-41-9

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Water ; 1 h, rt → 60 °C
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 60 °C → 90 °C; 10 h, 85 - 95 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 15 min, pH 1

Reference

A new stable porous Pr-organic framework constructed by multi-iodine-substituted aromatic polycarboxylates: Synthesis, characterization, and selective adsorption of dyes

Sun, Ying; Bai, Feng Ying; Xue, Min Wang; Wang, Yu; Li, Xian Sun; et al, Journal of Coordination Chemistry, 2019, 72(9), 1560-1578

Production Method 6

19025-36-6

79211-41-9

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Water ; 1 h, 60 °C
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 60 °C → 90 °C; 10 h, 85 - 95 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 15 min, pH 1, rt

Reference

Family of functional Ln-organic framework constructed by iodine-substituted aromatic polycarboxylic acid for turn-off sensing of UO22+

Wang, Yu; Xing, Shang-Hua; Zhang, Xu; Liu, Chun-Hong; Li, Bing; et al, Applied Organometallic Chemistry, 2019, 33(5),

Production Method 7

79211-41-9

Reaction Conditions

Reference

Coplanar versus Noncoplanar Carboxyl Groups: The Influence of Sterically Enforced Noncoplanarity on the 2D Mixing Behavior of Benzene Tricarboxylic Acids

Reynaerts, Robby; Minoia, Andrea; Gali, Sai Manoj ; Daukiya, Lakshya; Van Velthoven, Niels ; et al, Journal of Physical Chemistry C, 2020, 124(45), 24874-24882